Cas no 168985-50-0 (3-Thiopheneethanol, acetate)

• Product Name: 3-Thiopheneethanol, acetate
• CAS No: 168985-50-0
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• CID: 1350199
• PubChem ID: 71353647
• Update Time: 2025-04-20

3-Thiopheneethanol, acetate Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneethanol, acetate
• acetic acid,2-thiophen-3-ylethanol
• DTXSID80778371
• Acetic acid--2-(thiophen-3-yl)ethan-1-ol (1/1)
• 168985-50-0

• Inchi： 1S/C6H8OS.C2H4O2/c7-3-1-6-2-4-8-5-6;1-2(3)4/h2,4-5,7H,1,3H2;1H3,(H,3,4)
• InChI Key： HVXBFXZWNBEKNC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCO.OC(C)=O

Computed Properties

• Exact Mass: 188.05076
• Monoisotopic Mass: 188.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 57.53